4-Amino-5-cyclopropoxypicolinaldehyde

• Molecular Formula: C9H10N2O2
• Molecular Weight: 178.19 g/mol
• IUPAC Name: 4-amino-5-cyclopropyloxypyridine-2-carbaldehyde
• InChI: InChI=1S/C9H10N2O2/c10-8-3-6(5-12)11-4-9(8)13-7-1-2-7/h3-5,7H,1-2H2,(H2,10,11)
• InChI Key: DDBUZSFBSKAABJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=C(N=C2)C=O)N

Description

4-Amino-5-cyclopropoxypicolinaldehyde is a picolinaldehyde derivative featuring a cyclopropoxy group at the 5-position and an amino group at the 4-position of the pyridine ring. Its molecular formula is C₉H₁₁N₂O₂, with a molecular weight of 179.2 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Amino-5-cyclopropoxypicolinaldehyde can be achieved through several synthetic routes. One common method involves the cyclization of appropriate precursors under controlled conditions. For instance, the reaction of 4-amino-2-chloropyridine with cyclopropyl alcohol in the presence of a base can yield the desired compound. The reaction conditions typically involve heating the mixture to a specific temperature and maintaining it for a certain period to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of 4-Amino-5-cyclopropoxypicolinaldehyde may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This could include the use of continuous flow reactors, automated systems for precise control of reaction parameters, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

4-Amino-5-cyclopropoxypicolinaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The amino group can participate in nucleophilic substitution reactions, where it can be replaced by other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), Chromium trioxide (CrO₃)

Reduction: Sodium borohydride (NaBH₄), Lithium aluminum hydride (LiAlH₄)

Substitution: Various nucleophiles such as halides, amines, and thiols

Major Products Formed

Oxidation: 4-Amino-5-cyclopropoxypicolinic acid

Reduction: 4-Amino-5-cyclopropoxypicolinalcohol

Substitution: Depending on the nucleophile used, various substituted derivatives can be formed.

Scientific Research Applications

4-Amino-5-cyclopropoxypicolinaldehyde has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: It can be used in the study of enzyme mechanisms and as a probe for biological assays.

Industry: Used in the synthesis of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-Amino-5-cyclopropoxypicolinaldehyde involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially inhibiting their activity. The amino and cyclopropoxy groups may also contribute to its binding affinity and specificity for certain targets. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Key Observations :

• Cyclopropoxy vs.
• Aldehyde vs. Amide Functionality : The aldehyde group in the target compound offers nucleophilic reactivity distinct from the amide groups in compounds 4 and 7 , which are more suited for hydrogen bonding or stability in biological systems.
• Amino Group Positioning: The 4-amino group in the target compound may facilitate intramolecular interactions, similar to compound 4, but differs from the nitro group in compound 7, which is electron-withdrawing and may reduce electrophilicity.